isopropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate

• IUPAC Name: propan-2-yl 4-(4-methylanilino)-4-oxobutanoate
• InChI: InChI=1S/C14H19NO3/c1-10(2)18-14(17)9-8-13(16)15-12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,15,16)
• InChI Key: GXTOTSJTIXGUDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CCC(=O)OC(C)C
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

The compound “isopropyl 4-[(4-methylphenyl)amino]-4-oxobutanoate” is an organic compound containing an isopropyl group, a 4-methylphenyl group, an amino group, and a 4-oxobutanoate group. These groups are common in many organic compounds and can contribute to various chemical properties and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its constituent groups and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine the exact structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug development. Without specific studies on this compound, it’s impossible to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s hard to predict the safety and hazards of this compound.

Future Directions

Future research on this compound could involve determining its exact structure, synthesizing it in the lab, studying its chemical reactions, and testing its potential uses. This could involve in vitro studies, in vivo studies, or computational modeling.